Cas no 2580295-44-7 ((2E)-3-(4-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid)
(2E)-3-(4-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-27727256
- 2580295-44-7
- (2E)-3-(4-{[(benzyloxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid
- (2E)-3-(4-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid
-
- Inchi: 1S/C16H17N3O4/c1-2-19-14(8-9-15(20)21)13(10-17-19)18-16(22)23-11-12-6-4-3-5-7-12/h3-10H,2,11H2,1H3,(H,18,22)(H,20,21)/b9-8+
- InChI Key: PAXCBWUYIBGRCM-CMDGGOBGSA-N
- SMILES: O(C(NC1C=NN(CC)C=1/C=C/C(=O)O)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 315.12190603g/mol
- Monoisotopic Mass: 315.12190603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 93.4Ų
(2E)-3-(4-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27727256-0.05g |
(2E)-3-(4-{[(benzyloxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2580295-44-7 | 95.0% | 0.05g |
$900.0 | 2025-03-19 | |
| Enamine | EN300-27727256-0.1g |
(2E)-3-(4-{[(benzyloxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2580295-44-7 | 95.0% | 0.1g |
$943.0 | 2025-03-19 | |
| Enamine | EN300-27727256-0.25g |
(2E)-3-(4-{[(benzyloxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2580295-44-7 | 95.0% | 0.25g |
$985.0 | 2025-03-19 | |
| Enamine | EN300-27727256-0.5g |
(2E)-3-(4-{[(benzyloxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2580295-44-7 | 95.0% | 0.5g |
$1027.0 | 2025-03-19 | |
| Enamine | EN300-27727256-1.0g |
(2E)-3-(4-{[(benzyloxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2580295-44-7 | 95.0% | 1.0g |
$1070.0 | 2025-03-19 | |
| Enamine | EN300-27727256-2.5g |
(2E)-3-(4-{[(benzyloxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2580295-44-7 | 95.0% | 2.5g |
$2100.0 | 2025-03-19 | |
| Enamine | EN300-27727256-5.0g |
(2E)-3-(4-{[(benzyloxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2580295-44-7 | 95.0% | 5.0g |
$3105.0 | 2025-03-19 | |
| Enamine | EN300-27727256-10.0g |
(2E)-3-(4-{[(benzyloxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2580295-44-7 | 95.0% | 10.0g |
$4606.0 | 2025-03-19 | |
| Enamine | EN300-27727256-1g |
(2E)-3-(4-{[(benzyloxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2580295-44-7 | 1g |
$1070.0 | 2023-09-10 | ||
| Enamine | EN300-27727256-5g |
(2E)-3-(4-{[(benzyloxy)carbonyl]amino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2580295-44-7 | 5g |
$3105.0 | 2023-09-10 |
(2E)-3-(4-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on (2E)-3-(4-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid
Professional Introduction of (2E)-3-(4-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid
The compound, (2E)-3-(4-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid, is a highly specialized molecule with significant potential in the field of biopharmaceuticals. Its structure combines elements of pyrazoles, benzyloxycarbonyl (Boc) groups, and alpha,beta-unsaturated carboxylic acids, making it a versatile candidate for various applications in drug discovery and development.
Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive compounds. The presence of the Boc group in this molecule is particularly noteworthy, as it serves as a protecting group in peptide synthesis and can also modulate pharmacokinetic properties such as solubility and stability. This makes the compound an attractive candidate for controlled drug delivery systems, where precise release mechanisms are critical.
The alpha,beta-unsaturated carboxylic acid moiety in this compound is known to exhibit anti-inflammatory and antioxidant properties, which have been explored extensively in preclinical models. Additionally, the E-configuration of the double bond suggests potential for enzymatic activity modulation, as such geometries are often associated with specific binding affinities in biological systems.
Recent advancements in precision medicine have emphasized the need for compounds that can target specific pathways while minimizing off-target effects. The structure of this compound aligns well with these goals, as its pyrazole ring system can be further functionalized to enhance selectivity and potency. For instance, modifications at the 5-position of pyrazole have been shown to improve interactions with receptor sites, paving the way for novel therapeutic agents.
Another area of interest is its potential application in cancer research. The combination of a Boc group and an unsaturated carboxylic acid creates a molecule that could be exploited for tumor-targeted therapies. Studies have demonstrated that such structures can enhance the uptake of drugs by cancer cells, leading to improved therapeutic outcomes.
Furthermore, this compound's stability under physiological conditions is a key advantage in drug formulation. Its resistance to hydrolysis and enzymatic degradation ensures prolonged activity in vivo, which is crucial for sustained drug delivery and efficacy.
In conclusion, (2E)-3-(4-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid represents a promising compound with diverse applications in the biopharmaceutical industry. Its unique combination of structural features positions it as a valuable tool for researchers seeking to develop innovative therapies and drug delivery systems.
2580295-44-7 ((2E)-3-(4-{(benzyloxy)carbonylamino}-1-ethyl-1H-pyrazol-5-yl)prop-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)